Analytical and Mechanistic Profiling of 4-(1-Dibenzofuranyl)phenylboronic Acid: Exact Mass, Molecular Weight, and Application Workflows
Analytical and Mechanistic Profiling of 4-(1-Dibenzofuranyl)phenylboronic Acid: Exact Mass, Molecular Weight, and Application Workflows
Executive Summary
4-(1-Dibenzofuranyl)phenylboronic acid—often synthesized as its positional isomers like (3-(dibenzo[b,d]furan-1-yl)phenyl)boronic acid—is a highly specialized organoboron building block. By fusing a rigid, π-conjugated dibenzofuran moiety with a reactive phenylboronic acid group, this compound serves as a critical intermediate in the synthesis of advanced organic light-emitting diodes (OLEDs) and complex pharmaceutical scaffolds. This technical guide provides an authoritative breakdown of its physicochemical properties, exact mass validation protocols, and mechanistic behavior in cross-coupling workflows.
Physicochemical Profiling & Quantitative Data
Understanding the distinction between nominal molecular weight and monoisotopic exact mass is foundational for analytical validation. The molecular weight accounts for the weighted average of all naturally occurring isotopes (e.g., ¹⁰B and ¹¹B) and is utilized exclusively for macroscopic stoichiometric scaling. Conversely, the exact mass is derived from the sum of the most abundant monoisotopic elements (¹²C, ¹H, ¹¹B, ¹⁶O) and is a non-negotiable metric in High-Resolution Mass Spectrometry (HRMS) for confirming elemental composition.
Table 1: Quantitative Physicochemical Properties
| Property | Value | Analytical Significance |
| Chemical Name | 4-(1-dibenzofuranyl)phenylboronic acid | Standard IUPAC nomenclature. |
| Molecular Formula | C₁₈H₁₃BO₃ | Defines elemental composition ()[1]. |
| Molecular Weight | 288.11 g/mol | Used for molar equivalent calculations in synthesis. |
| Exact Mass (Monoisotopic) | 288.0958 Da | Critical target for HRMS structural confirmation. |
| [M-H]⁻ Ion Mass | 287.0885 Da | Primary target mass in Negative ESI-MS. |
| Hydrogen Bond Donors | 2 | Influences solubility and target protein binding. |
| Hydrogen Bond Acceptors | 3 | Influences molecular docking and solvation. |
Structural Significance & Mechanistic Insights
The dual nature of 4-(1-dibenzofuranyl)phenylboronic acid allows it to function uniquely across different scientific domains:
-
Pharmaceutical Development (Steric Constraints): The spatial geometry of the dibenzofuran-1-yl group heavily dictates target binding affinity. For example, during the optimization of Cyclin-Dependent Kinase (CDK) inhibitors, appending a dibenzofuran-1-yl group to a purine scaffold resulted in severely diminished CDK2 inhibitory activity. The mechanistic causality here is driven by steric hindrance: the bulky, rigid tricyclic heteroaromatic ring is poorly accommodated within the constrained ribose-binding pocket of the CDK2 enzyme ()[2].
-
Materials Science (Optoelectronics): Conversely, in OLED development, this exact steric bulk and extended π-conjugation are highly advantageous. The incorporation of dibenzofuran-1-yl derivatives into carbazole or phenazine backbones prevents detrimental molecular stacking (aggregation-caused quenching) while facilitating efficient hole and electron transport in organic electroluminescent devices ()[3].
Analytical Workflows & Experimental Protocols
Protocol A: HRMS Exact Mass Validation (Self-Validating System)
To prevent false positives during structural confirmation, HRMS must be employed using a self-validating isotopic workflow.
Step-by-Step Methodology:
-
Sample Preparation: Dissolve the compound in LC-MS grade Methanol/Water (50:50 v/v) to a final concentration of 1 µg/mL. Add 0.1% Formic Acid to stabilize the analyte.
-
Ionization Strategy (Causality): Utilize Electrospray Ionization in Negative Ion Mode (ESI-). Boronic acids are potent Lewis acids; they readily form [M-H]⁻ ions (m/z 287.0885). Operating in positive mode is avoided because it often leads to complex, ambiguous spectra due to the formation of boroxine trimers via dehydration.
-
Lock-Mass Calibration: Co-infuse Leucine Enkephalin as an internal reference. This continuously corrects the Time-of-Flight (TOF) drift, ensuring mass accuracy remains < 5 ppm.
-
Isotopic Pattern Validation: Boron possesses a distinct isotopic signature (¹⁰B: ~20%, ¹¹B: ~80%). The software must validate that the M-1 peak (representing the ¹⁰B isotope at m/z 286.0921) is present at approximately 25% the intensity of the base ¹¹B peak. If this ratio is absent, the system automatically flags the result as an impurity.
HRMS workflow for exact mass validation of 4-(1-dibenzofuranyl)phenylboronic acid.
Protocol B: Suzuki-Miyaura Cross-Coupling Workflow
This protocol details the integration of the boronic acid into a larger molecular scaffold.
Step-by-Step Methodology:
-
Reagent Assembly: Combine 4-(1-dibenzofuranyl)phenylboronic acid (1.2 eq), the target aryl halide (1.0 eq), and a highly active palladium catalyst (e.g., Pd(dppf)Cl₂, 0.05 eq) in a Schlenk flask.
-
Base Activation (Causality): Add aqueous K₂CO₃ (2.0 eq). The base is mechanistically required to coordinate with the boronic acid, converting it into a highly nucleophilic, electron-rich boronate complex. Without this quaternization, transmetalation to the palladium center cannot occur due to the steric bulk of the dibenzofuran moiety.
-
Solvent Selection: Use a biphasic mixture of Toluene/Ethanol/Water (2:1:1). Toluene solubilizes the rigid dibenzofuran system, while water dissolves the inorganic base.
-
Reaction & Tracking (Self-Validating System): Heat to 90°C under nitrogen. Monitor via LC-MS. The system validates completion when the extracted ion chromatogram (EIC) for m/z 287.0885 (the starting boronic acid) integrates to <1% of its initial area, and the target cross-coupled exact mass plateaus.
Suzuki-Miyaura cross-coupling mechanism utilizing the dibenzofuranyl boronic acid.
References
-
Title: Cyclin-Dependent Kinase (CDK) Inhibitors: Structure–Activity Relationships and Insights into the CDK-2 Selectivity of 6-Substituted 2-Arylaminopurines Source: PubMed Central (PMC) - National Institutes of Health URL: [Link]
- Title: Boron-containing heterocyclic compound and application thereof in organic photoelectric device (Patent CN108774258B)
Sources
- 1. (3-(dibenzo[b,d]furan-1-yl)phenyl)boronic acid suppliers & manufacturers in China [m.chemicalbook.com]
- 2. Cyclin-Dependent Kinase (CDK) Inhibitors: Structure–Activity Relationships and Insights into the CDK-2 Selectivity of 6-Substituted 2-Arylaminopurines - PMC [pmc.ncbi.nlm.nih.gov]
- 3. CN108774258B - Boron-containing heterocyclic compound and application thereof in organic photoelectric device - Google Patents [patents.google.com]
